N-benzyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide

• IUPAC Name: N-benzyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H24N4O2/c28-23(24-16-18-7-3-1-4-8-18)19-11-13-27(14-12-19)21-15-22(26-17-25-21)29-20-9-5-2-6-10-20/h1-10,15,17,19H,11-14,16H2,(H,24,28)
• InChI Key: JSFPHHCBHFCVFA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=CC=C2)C3=CC(=NC=N3)OC4=CC=CC=C4
• Molecular Formula: C23H24N4O2
• Molecular Weight: 388.5 g/mol

Description

N-benzyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound belongs to the class of piperidine carboxamides and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Biological Activity

Research on structurally similar compounds highlights their synthesis for potential therapeutic applications, including anti-inflammatory, analgesic, antibacterial, and antiviral activities. For instance, studies on novel heterocyclic compounds derived from benzodifuranyl and pyrimidines demonstrate significant anti-inflammatory and analgesic activities, indicating the therapeutic potential of these compounds in treating pain and inflammation (Abu‐Hashem et al., 2020). Similarly, novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamide derivatives exhibit promising antibacterial effects, suggesting their utility in developing new antibacterial agents (Pouramiri et al., 2017).

Antagonistic and Inhibitory Effects

Compounds featuring a piperidine-4-yl-aminopyrimidine structure, like the one , have been explored for their potent inhibitory effects against viral enzymes and receptors. For example, exploration of piperidine-4-yl-aminopyrimidines as HIV-1 reverse transcriptase inhibitors highlights the potential of these compounds to combat resistant strains of HIV-1, underscoring their importance in antiviral therapy development (Tang et al., 2010).

Drug-likeness and Pharmacological Profiles

Investigations into the drug-likeness of 2-aminopyrimidines as ligands for biological receptors, such as the histamine H3 receptor, reveal the compound's high affinity and selectivity, which are crucial parameters in drug development. These studies provide a framework for assessing the potential of N-benzyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide in similar pharmacological contexts (Sadek et al., 2014).